Cas no 2350454-87-2 (ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate
• CAS No: 2350454-87-2
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5616766
• PubChem ID: 165765044
• Update Time: 2025-06-12

ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate
• EN300-31574341
• 2350454-87-2

• Inchi： 1S/C9H16N2O3/c1-2-14-9(13)7(10)6-11-5-3-4-8(11)12/h7H,2-6,10H2,1H3/t7-/m0/s1
• InChI Key： MIRMYEBCKVJZNX-ZETCQYMHSA-N
• SMILES： O=C1CCCN1C[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate

Comprehensive Overview of Ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate (CAS No. 2350454-87-2)

Ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate (CAS No. 2350454-87-2) is a specialized chiral compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This ester derivative, characterized by its pyrrolidinone moiety and amino acid backbone, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique structural features, including the (2S)-stereocenter and 2-oxopyrrolidine ring, make it a valuable building block for drug discovery and peptide mimetics.

In recent years, the demand for chiral synthons like ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate has surged due to their applications in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its role in modulating neurotransmitter receptors and protease activity, topics frequently searched in academic databases and AI-driven platforms. The compound's ester group also enhances its bioavailability, a critical factor in preclinical drug development.

The synthesis of CAS No. 2350454-87-2 typically involves asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity, a process often queried in organic chemistry forums. Its pyrrolidinone ring contributes to conformational rigidity, a property exploited in structure-activity relationship (SAR) studies. This aligns with trending searches on "scaffold design for drug optimization" and "chiral auxiliaries in medicinal chemistry."

From an industrial perspective, ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate is manufactured under stringent GMP conditions to meet the needs of contract research organizations (CROs) and pharmaceutical innovators. Analytical methods such as HPLC and chiral chromatography are employed to verify its purity, addressing common user queries about "quality control for chiral intermediates."

Environmental and regulatory considerations are also pivotal. The compound's biodegradability and green chemistry synthesis routes are frequently discussed in sustainability-focused research, resonating with global trends toward eco-friendly pharmaceuticals. This positions CAS No. 2350454-87-2 as a subject of interest in both academic and industrial SEO searches.

In summary, ethyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate exemplifies the intersection of stereochemistry, drug design, and sustainable synthesis. Its versatility and relevance to cutting-edge research ensure its prominence in scientific literature and online search trends, particularly among professionals seeking high-value intermediates for next-generation therapeutics.